Cas no 142686-43-9 (Benzaldehyde, 3-(1-propynyl)- (9CI))

• Product Name: Benzaldehyde, 3-(1-propynyl)- (9CI)
• CAS No: 142686-43-9
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 1022405
• PubChem ID: 45083543
• Update Time: 2025-04-20

Benzaldehyde, 3-(1-propynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(1-propynyl)- (9CI)
• 3-prop-1-ynylbenzaldehyde
• DB-284818
• BENZALDEHYDE, 3-(1-PROPYNYL)-
• DTXSID90665440
• SCHEMBL9699028
• 142686-43-9
• 3-(Prop-1-yn-1-yl)benzaldehyde

• Inchi： 1S/C10H8O/c1-2-4-9-5-3-6-10(7-9)8-11/h3,5-8H,1H3
• InChI Key： WDXDGOZGXKJKAE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C#CC)C=1

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07